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Compound of Interest

Compound Name: 2-Bromotoluene

Cat. No.: B146081

Authored for Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of 2-Bromotoluene (ortho-bromotoluene), a
pivotal aromatic compound in organic synthesis and pharmaceutical development. This
document details its chemical and physical properties, outlines key experimental protocols for
its synthesis and common reactions, and presents this information in a clear, accessible format
for the scientific community.

Core Identifiers and Properties

2-Bromotoluene, a colorless to pale yellow liquid, is a substituted aromatic hydrocarbon with a
bromine atom and a methyl group attached to a benzene ring.[1]

o |[UPAC Name: 1-bromo-2-methylbenzene[2][3]
e CAS Number: 95-46-5[1][2][3][4][5][6][7]

e Synonyms: o-Bromotoluene, 2-bromo-1-methylbenzene, o-tolyl bromide[1][3][5]

Physicochemical Data

The following tables summarize the key physical and chemical properties of 2-Bromotoluene,
facilitating easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula C7H7Br [2][4][7]
Molecular Weight 171.03 g/mol 21141071
Appearance Clt.ear colorles.s t? pale (2105]
beige/yellow liquid

Density 1.422 g/mL at 25 °C [11[4115]
Melting Point -27 °C [1][4](5]
Boiling Point 181.5 - 184 °C at 760 mmHg [41[8]
Flash Point 78 - 79 °C (172.4 - 174.2 °F) [4][5][8]
Refractive Index 1.555 at 20 °C [11[4115]
Water Solubility Insoluble (<0.1 g/100 mL at 15 315]

OC)

Solubility in Organic Solvents

Soluble in alcohol, ether,

acetone

[3]

Vapor Pressure

1 hPaat 25 °C

[8]

Vapor Density

5.9 (Air = 1)

[2](8]

log Kow

3.50

[2]

Table 2: Chemical Identifiers
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Identifier Type Identifier Source(s)
Beilstein Registry Number 1904176 [41[5]
EC Number 202-421-7 [2][4]
PubChem CID 7236 [2][3]
InChi Key QSSXIPIWXQTSIX- B4

UHFFFAOYSA-N

SMILES CclccceeclBr [31[4]

Synthesis and Reactivity

2-Bromotoluene is a versatile intermediate in organic synthesis.[6] Its reactivity is primarily
centered around the carbon-bromine bond, making it an excellent substrate for a variety of
coupling reactions and for the formation of organometallic reagents.

Synthesis via Sandmeyer Reaction

A common and reliable method for the preparation of 2-Bromotoluene is the Sandmeyer
reaction, which involves the diazotization of o-toluidine followed by displacement with a
bromide ion, typically from a copper(l) bromide catalyst.
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Synthesis of 2-Bromotoluene via Sandmeyer Reaction
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Click to download full resolution via product page

Caption: Logical workflow for the synthesis of 2-Bromotoluene.
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Experimental Protocol: Synthesis of o-Bromotoluene

The following procedure is adapted from a verified method published in Organic Syntheses.

Materials:

o-Toluidine (commercial grade, 162 g, 1.5 moles)

e 40% Hydrobromic Acid (commercial, 880 cc, 6 moles)

e Sodium Nitrite (coarsely powdered, commercial, 116 g, 1.7 moles)
o Copper Powder (reduced copper or fine filings, 5 g)

» Concentrated Sulfuric Acid

e Sodium Hydroxide (powdered)

e Calcium Chloride (anhydrous)

e Ice

Procedure:

» Diazotization: In a 3-L flask, dissolve 162 g (1.5 moles) of o-toluidine in 880 cc of 40%
hydrobromic acid. Cool the solution to 10°C in an ice bath. Add 116 g (1.7 moles) of coarsely
powdered sodium nitrite in portions of about 10 g at a time. After each addition, stopper the
flask and shake until all red fumes are absorbed. Crucially, maintain the temperature below
10°C throughout the addition.

o Sandmeyer Reaction: Once the diazotization is complete, add 5 g of copper powder to the
solution. Attach a reflux condenser to the flask and heat very cautiously. The evolution of
nitrogen gas will become vigorous; as soon as the reaction begins, cool the flask with ice to
moderate the rate.

o Work-up: When the vigorous reaction subsides, heat the mixture on a steam bath for 30
minutes. Add 1 L of water and steam distill the mixture until approximately 1.5 L of distillate
has been collected.
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« |solation: Make the distillate alkaline by adding about 10 g of powdered sodium hydroxide.
The crude o-bromotoluene will separate as a lower, red-colored layer. Separate this layer.

 Purification: Wash the crude product with concentrated sulfuric acid, which will remove most
of the color. Follow this with two washes with water. Dry the product over a small amount of
anhydrous calcium chloride, filter, and distill. The pure product boils at 178-181°C. The
expected yield is 110-120 g (43—-47% of the theoretical amount).

Applications in Drug Development and Research

2-Bromotoluene is a valuable building block in the synthesis of complex organic molecules
and pharmaceuticals.[1][6]

Suzuki-Miyaura Coupling

The bromine atom makes 2-bromotoluene an excellent substrate for palladium-catalyzed
cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction forms a new
carbon-carbon bond, enabling the synthesis of biaryl compounds, which are common motifs in
drug molecules.[1] For example, it is used in the synthesis of nonsteroidal anti-inflammatory
drugs (NSAIDs) like mefenamic acid and meclofenamic acid.[3][5][6]
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Suzuki-Miyaura Coupling Pathway
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Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Grignard Reagent Formation

2-Bromotoluene can be used to prepare the corresponding Grignard reagent, 2-

tolylmagnesium bromide. This organometallic compound is a powerful nucleophile and strong

base, widely used for forming new carbon-carbon bonds by reacting with electrophiles such as

aldehydes, ketones,

esters, and carbon dioxide.

Safety and Handling
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2-Bromotoluene is considered a hazardous substance. It is a combustible liquid and is harmful
if swallowed.[8][9] It can cause skin and serious eye irritation and may cause respiratory
irritation.[9][10]

e Hazard Codes: Xn (Harmful), Xi (Irritant)[5]

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation), H411 (Toxic to
aguatic life with long lasting effects)[5][10]

o Precautionary Measures: Handle in a well-ventilated area, away from open flames and hot
surfaces.[8] Wear appropriate personal protective equipment (PPE), including gloves and
eye protection.[4] Ensure eyewash stations and safety showers are readily accessible.[8]

e Incompatible Materials: Strong oxidizing agents.[5][8]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[4][5][8]
Recommended storage temperature is 2-8°C.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 9. Sandmeyer Reaction [organic-chemistry.org]
e 10. web.mnstate.edu [web.mnstate.edu]

 To cite this document: BenchChem. [2-Bromotoluene: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146081#2-bromotoluene-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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